Cas no 7461-49-6 ( )

• Product Name: &nbsp
• CAS No: 7461-49-6
• MF: C₃H₈ClNO
• MW: 109.554719924927
• CID: 979469
• PubChem ID: 21878349
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• propanamide,hydrochloride
• NSC403511
• NSC-403511
• 7461-49-6
• SCHEMBL414999
• DTXSID90619281
• propionamide hydrochloride
• VHWJSJBTUWUEAL-UHFFFAOYSA-N
• ethylformamidate hydrochloride
• Propanamide--hydrogen chloride (1/1)
•  

• Inchi： 1S/C3H7NO.ClH/c1-2-3(4)5;/h2H2,1H3,(H2,4,5);1H
• InChI Key： VHWJSJBTUWUEAL-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC)N

Computed Properties

• Exact Mass: 109.02954
• Monoisotopic Mass: 109.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 1.38400